N-(1,1-diphenylethyl)morpholine-2-carboxamide;hydrochloride

• IUPAC Name: N-(1,1-diphenylethyl)morpholine-2-carboxamide;hydrochloride
• InChI: InChI=1S/C19H22N2O2.ClH/c1-19(15-8-4-2-5-9-15,16-10-6-3-7-11-16)21-18(22)17-14-20-12-13-23-17;/h2-11,17,20H,12-14H2,1H3,(H,21,22);1H
• InChI Key: BGNVGTVRDSDVRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)(C2=CC=CC=C2)NC(=O)C3CNCCO3.Cl
• Molecular Formula: C19H23ClN2O2
• Molecular Weight: 346.8 g/mol

Description

N-(1,1-diphenylethyl)morpholine-2-carboxamide;hydrochloride is a chemical compound that has garnered interest in various scientific fields due to its unique structural properties and potential applications. This compound is characterized by the presence of a morpholine ring, a carboxamide group, and a diphenylethyl moiety, which contribute to its distinctive chemical behavior and potential utility in research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,1-diphenylethyl)morpholine-2-carboxamide;hydrochloride typically involves the reaction of morpholine with 1,1-diphenylethylamine in the presence of a carboxylating agent. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the formation of the desired product. The hydrochloride salt is then formed by treating the resulting compound with hydrochloric acid.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving multiple purification steps such as recrystallization or chromatography to ensure the final product meets the required specifications for research or commercial use.

Chemical Reactions Analysis

Types of Reactions

N-(1,1-diphenylethyl)morpholine-2-carboxamide;hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can yield reduced forms of the compound, potentially altering its chemical properties.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of appropriate solvents to facilitate the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used

Scientific Research Applications

N-(1,1-diphenylethyl)morpholine-2-carboxamide;hydrochloride has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules, particularly in the development of new pharmaceuticals and materials.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure and biological activity.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-(1,1-diphenylethyl)morpholine-2-carboxamide;hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-ethylmorpholine: Shares the morpholine ring but lacks the diphenylethyl moiety, resulting in different chemical and biological properties.

Diphenylethylamine: Contains the diphenylethyl group but lacks the morpholine ring, leading to distinct reactivity and applications.

Morpholine-2-carboxamide:

Uniqueness

N-(1,1-diphenylethyl)morpholine-2-carboxamide;hydrochloride is unique due to the combination of the morpholine ring, carboxamide group, and diphenylethyl moiety. This unique structure imparts specific chemical and biological properties that differentiate it from other similar compounds, making it a valuable compound for various research and industrial applications.